rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans
Overview
Description
Rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans is a useful research compound. Its molecular formula is C7H14ClNO3 and its molecular weight is 195.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans involves the protection of a pyrrolidine ring, followed by the addition of a methyl group and a methoxy group, and finally the deprotection of the pyrrolidine ring.", "Starting Materials": [ "4-hydroxy-L-proline", "methyl iodide", "sodium hydride", "methanol", "hydrochloric acid", "diethyl ether" ], "Reaction": [ "Protection of the hydroxyl group of 4-hydroxy-L-proline with a TBDMS group in the presence of N-iodosuccinimide (NIS) and trifluoromethanesulfonic acid (TfOH) in dichloromethane.", "Addition of methyl iodide to the protected 4-hydroxy-L-proline in the presence of sodium hydride in DMF to form the methyl ester.", "Reduction of the ester to the alcohol using lithium aluminum hydride in THF.", "Protection of the alcohol with a methoxy group using sodium hydride and methanol.", "Deprotection of the TBDMS group using hydrochloric acid in diethyl ether to form rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate hydrochloride, trans." ] } | |
CAS No. |
2648861-72-5 |
Molecular Formula |
C7H14ClNO3 |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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